Cas no 835620-18-3 (1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-)

• Product name: 1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
• CAS No: 835620-18-3
• MF: C₁₆H₁₅NO₅S₂
• MW: 365.424
• CID: 1808809
• PubChem ID: 18449999

1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 5-methoxy-1-(3-thienylsulfonyl)-
• 3-[5-methoxy-1-(thiophene-3-sulfonyl)-1H-indol-3-yl]-propionic acid
• 835620-18-3
• OHQQTLRADKJZQU-UHFFFAOYSA-N
• DB-347961
• SCHEMBL3034998

• Inchi： InChI=1S/C16H15NO5S2/c1-22-12-3-4-15-14(8-12)11(2-5-16(18)19)9-17(15)24(20,21)13-6-7-23-10-13/h3-4,6-10H,2,5H2,1H3,(H,18,19)
• InChI Key： OHQQTLRADKJZQU-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N(C=C2CCC(=O)O)S(=O)(=O)C3=CSC=C3

Computed Properties

• Exact Mass: 365.03916493g/mol
• Monoisotopic Mass: 365.03916493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų